Cas no 29898-25-7 (1-Phenyl-3-hexanone)

• Product Name: 1-Phenyl-3-hexanone
• CAS No: 29898-25-7
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD00027144
• CID: 53542
• PubChem ID: 122502
• Update Time: 2024-10-30

1-Phenyl-3-hexanone Chemical and Physical Properties

Names and Identifiers

• 1-Phenylhexan-3-one
• 1-Phenyl-hexan-3-one
• 13-Oxo-1-n-hexyl-benzol
• 1P3H
• 1-PHENYL-3-HEXANONE
• 1-Phenyl-hexan-3-on
• 1-PHENYLHEXANE-3-ONE
• 1-Phenylhexanone-3
• 3-Hexanone,1-phenyl
• 3-Oxo-1-phenyl-hexan
• B-PHENYLETHYL PROPYL KETONE
• 3-Hexanone, 1-phenyl-
• CWWWHACKSNBBMU-UHFFFAOYSA-N
• NE45184
• AM803654
• K973
• AK113862
• A820100
• 898P257
• Z1695729082
• SY192902
• DTXSID40184010
• J-505077
• DS-6353
• EN300-83914
• Z406377440
• 29898-25-7
• EINECS 249-937-9
• AKOS009392306
• MFCD00027144
• FT-0608241
• W10347
• CS-0152462
• SCHEMBL4077641
• AI3-21936
• NS00028801
• DB-019323
• 1-Phenyl-3-hexanone

• MDL： MFCD00027144
• Inchi： 1S/C12H16O/c1-2-6-12(13)10-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3
• InChI Key： CWWWHACKSNBBMU-UHFFFAOYSA-N
• SMILES： O=C(CCC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 176.12000
• Monoisotopic Mass: 176.120115130 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1
• Molecular Weight: 176.25

Experimental Properties

• Color/Form: 淡黄色至无色 液体
• Density: 0.95
• Boiling Point: 260.8 °C at 760 mmHg
• Flash Point: 260.8 °C at 760 mmHg
• Refractive Index: 1.498
• PSA: 17.07000
• LogP: 2.98840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives